Cas no 58567-80-9 (Benzene, 1-(1,1-dimethylethyl)-4-propyl-)

• Product name: Benzene, 1-(1,1-dimethylethyl)-4-propyl-
• CAS No: 58567-80-9
• MF: C₁₃H₂₀
• MW: 176.297904014587
• CID: 341621
• PubChem ID: 12354204

Benzene, 1-(1,1-dimethylethyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-4-propyl-
• 1-tert-butyl-4-propylbenzene
• DTXSID20493596
• 58567-80-9
• 1-tert-butyl-4-propyl-benzene

• Inchi： InChI=1S/C13H20/c1-5-6-11-7-9-12(10-8-11)13(2,3)4/h7-10H,5-6H2,1-4H3
• InChI Key： XLJCEWXIEVXDCP-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(CCC)=CC=1)(C)C

Computed Properties

• Exact Mass: 176.1566
• Monoisotopic Mass: 176.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0